Cas no 87411-41-4 (Pentanoic acid, 5-(3-methoxyphenoxy)-)

• Product name: Pentanoic acid, 5-(3-methoxyphenoxy)-
• CAS No: 87411-41-4
• MF: C₁₂H₁₆O₄
• MW: 224.25304
• CID: 656557
• PubChem ID: 28971624

Pentanoic acid, 5-(3-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-(3-methoxyphenoxy)-
• 5-(3-methoxyphenoxy)pentanoic acid
• 87411-41-4
• DTXSID00651859
• SCHEMBL17261730

• Inchi： InChI=1S/C12H16O4/c1-15-10-5-4-6-11(9-10)16-8-3-2-7-12(13)14/h4-6,9H,2-3,7-8H2,1H3,(H,13,14)
• InChI Key： OVEBFEKAVJPMSX-UHFFFAOYSA-N
• SMILES： COC1=CC(=CC=C1)OCCCCC(=O)O

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų